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Compound of Interest

Compound Name: Aluminum subacetate

Cat. No.: B091270

Essential Safety Guide: Handling Aluminum
Subacetate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Aluminum Subacetate (CAS No. 142-03-0).
Adherence to these procedures is essential for ensuring personal safety and minimizing
environmental impact.

Hazard Identification and Chemical Properties

Aluminum subacetate, also known as basic aluminum acetate, is a white powder that poses
several health and environmental risks.[1][2] It is classified as causing serious eye damage and
may cause skin and respiratory irritation.[3][4] Furthermore, it is recognized as being very toxic
to aquatic life with long-lasting effects.[3] One safety data sheet also notes that it is suspected
of damaging fertility or the unborn child.[5]

Data Presentation: Properties of Aluminum Subacetate

The following table summarizes key quantitative data for Aluminum Subacetate.
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Property Value Source
Molecular Formula CaH7AIOs [1112]
Molecular Weight 162.09 g/mol [1][2]
Appearance White powder/solid [11[2]
Bulk Density 600 kg/m 3 [1]

No specific limits have been

established by region-specific

regulatory bodies. One source
Occupational Exposure Limits suggests an OSHA nuisance [4][5]

dust limit of 10 mg/m3 for a

product containing aluminum

acetate.

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A systematic approach to safety, from preparation to disposal, is mandatory. The following
protocols outline the necessary steps for safe handling.

Personal Protective Equipment (PPE) Protocol

Based on a thorough risk assessment, the following PPE is the minimum requirement for
handling Aluminum Subacetate.

e Eye and Face Protection:

o Requirement: Wear chemical safety goggles or safety glasses with side-shields at all
times.[1] If there is a significant risk of splashing, a face shield should be worn in addition
to goggles.

o Rationale: Aluminum subacetate can cause serious, irreversible eye damage upon
contact.[3]

o Skin and Body Protection:
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o Gloves: Wear protective chemical-resistant gloves (e.g., nitrile).[3][5]

o Clothing: A fully buttoned lab coat, long-sleeved clothing, and long pants are required to
prevent skin contact.[1][6]

o Apron: For operations involving larger quantities or a high risk of splashing, a chemical-
resistant apron is necessary.[1]

o Footwear: Fully enclosed, liquid-resistant shoes must be worn.[6]

o Rationale: Direct contact can cause skin irritation.[1][4] Contaminated clothing must be
removed immediately.[3]

» Respiratory Protection:

o Requirement: Operations should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to keep airborne levels below exposure limits.[1][7] If dust
formation is unavoidable or ventilation is inadequate, a NIOSH-approved dust respirator
must be used.[1][5][8]

o Rationale: Inhalation of dust may lead to respiratory tract irritation.[4][5]

Safe Handling Procedures

e Engineering Controls: Always use Aluminum subacetate in a well-ventilated area. Process
enclosures or local exhaust ventilation (e.g., fume hood) are essential to control airborne
dust.[1][3][7]

 Static Control: Ground and bond containers and receiving equipment during transfer to
prevent static discharge, which can ignite fine dust accumulations.[3]

o Work Practices:
o Avoid the formation of dust.[4][7]

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[3][4]
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o Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[3][4]

o Remove contaminated clothing and PPE before entering eating areas.[3]

e Storage:
o Store in a tightly closed, properly labeled container.[1][4]

o Keep in a cool, dry, and well-ventilated place away from incompatible materials.[1][4][7]
Recommended storage temperature is 15-25 °C.[7]

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency.

Spill Response Protocol

o Evacuate: Evacuate non-essential personnel from the affected area.
e Ventilate: Ensure the area is well-ventilated.[3]

o Equip: Wear the full PPE detailed above, including respiratory protection (a dust mask at a
minimum; SCBA for large spills).[8]

o Contain: Prevent the spill from spreading or entering drains and waterways.[3][9]

o Clean-Up: Carefully sweep or shovel the spilled solid material into a suitable, labeled
container for disposal.[1][4] Avoid actions that generate dust.

Decontaminate: Clean the spill area thoroughly with soap and water.[5]

First Aid Measures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids apart.[4][8] Remove contact lenses if present and easy to do.[3]
Seek immediate medical attention from a poison center or doctor.[3]

o Skin Contact: Remove all contaminated clothing immediately.[3] Wash the affected skin with
plenty of soap and water.[1] If irritation develops or persists, seek medical attention.[1][4]
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« Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[4]
[10] If breathing is difficult or has stopped, provide artificial respiration and seek immediate
medical assistance.[1][3]

 Ingestion: Rinse the mouth with water.[3][7] Do not induce vomiting.[9] Call a poison center
or doctor for medical advice.[1][10]

Disposal Plan

o Waste Characterization: Aluminum subacetate is considered hazardous waste due to its
ecotoxicity.[3]

» Containerization: Dispose of contents and containers in approved, labeled hazardous waste
containers.[3] Contaminated packaging must be handled with the same precautions as the
substance itself.[3]

o Disposal Method: Waste must be disposed of in accordance with all federal, state, and local
environmental regulations.[1] Do not allow the chemical to enter drains, surface water, or
ground water.[3][7] Contact a licensed professional waste disposal service.[5]

Workflow for Safe Handling of Aluminum
Subacetate
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Caption: Workflow for the safe handling of Aluminum Subacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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